Jnj-31020028

• IUPAC Name: N-[4-[4-[2-(diethylamino)-2-oxo-1-phenylethyl]piperazin-1-yl]-3-fluorophenyl]-2-pyridin-3-ylbenzamide
• InChI: InChI=1S/C34H36FN5O2/c1-3-38(4-2)34(42)32(25-11-6-5-7-12-25)40-21-19-39(20-22-40)31-17-16-27(23-30(31)35)37-33(41)29-15-9-8-14-28(29)26-13-10-18-36-24-26/h5-18,23-24,32H,3-4,19-22H2,1-2H3,(H,37,41)
• InChI Key: OVUNRYUVDVWTTE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(C1=CC=CC=C1)N2CCN(CC2)C3=C(C=C(C=C3)NC(=O)C4=CC=CC=C4C5=CN=CC=C5)F
• Molecular Formula: C34H36FN5O2
• Molecular Weight: 565.7 g/mol
• CAS RN: 1094873-14-9

Description

Scientific Research Applications

JNJ-31020028 has been extensively studied for its applications in neuroscience research. It has been used to investigate the role of neuropeptide Y Y2 receptors in various physiological processes, including feeding behavior, cognitive processes, emotion regulation, circadian rhythms, and disorders such as epilepsy and cancer . The compound has also been utilized in positron emission tomography (PET) imaging studies to understand the functional role of Y2 receptors and evaluate their potential as therapeutic targets .

Mechanism of Action

JNJ-31020028 acts as an antagonist of the neuropeptide Y Y2 receptor . It binds with high affinity to the Y2 receptor, inhibiting the binding of peptide YY and blocking the receptor’s activity . This antagonistic action leads to increased norepinephrine release in the hypothalamus, consistent with the colocalization of norepinephrine and neuropeptide Y . The compound has been shown to block stress-induced elevations in plasma corticosterone without altering basal levels and normalize food intake in stressed animals without affecting basal food intake .

Safety and Hazards

The safety data sheet advises to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye. It also recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Future Directions

JNJ-31020028 was initially developed by Johnson & Johnson. Its global highest R&D status is pending. It has potential therapeutic areas in endocrinology and metabolic disease.

Preparation Methods

The synthesis of JNJ-31020028 involves several steps. One of the methods includes the continuous flow methylation of a precursor compound using a tubular reactor, which is ideal for scaling up reactions . The non-radioactive reference compound, N-methyl-JNJ-31020028, was synthesized through both batch synthesis and continuous flow methodology, yielding 43% and 92%, respectively . The radiochemical synthesis of N-[11C]Me-JNJ-31020028 was achieved with a radiochemical purity greater than 99%, a radiochemical yield of 31%, and a molar activity of 156 GBq/μmol .

Chemical Reactions Analysis

JNJ-31020028 undergoes various chemical reactions, including binding selectively to human, rat, and mouse neuropeptide Y Y2 receptors with pIC50 values of 8.07, 8.22, and 8.21, respectively . It inhibits the peptide YY-induced calcium response with a pKB value of 8.04 . The compound is also known to affect the level of plasma corticosterone and refeeding results in stressed animals .

Comparison with Similar Compounds

JNJ-31020028 is compared to other neuropeptide Y Y2 receptor antagonists, such as JNJ-5207787 . This compound has higher affinity and potency for the Y2 receptor and shows high levels of receptor occupancy after systemic administration . Other similar compounds include ®-JNJ-31020028, which also exhibits high affinity and selectivity for the Y2 receptor . The uniqueness of this compound lies in its high selectivity and brain-penetrant properties, making it a valuable tool for studying the neuropeptide Y Y2 receptor’s role in various physiological and pathological conditions .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A 250 mL, round-bottomed flask under a positive pressure of nitrogen was equipped with a magnetic stirrer and charged with anhydrous DMF (70 mL) followed by 2-[4-(4-amino-2-fluoro-phenyl)-piperazin-1-yl]-N,N-diethyl-2-phenyl-acetamide (3.5 g, 9.1 mmol), 2-pyridin-3-yl-benzoic acid (1.9 g, 9.5 mmol), HATU (3.8 g, 10.0 mmol) and DIPEA (1.3 g, 10.0 mmol). The resulting brown colored reaction mixture was stirred at ambient temperature for 16 h. The reaction mixture was then concentrated on the rotary evaporator to yield an oil. To this oil was added, dichloromethane (100 mL) and 1N NaOH (50 mL). The biphasic solution was stirred for 0.5 h after which phases were separated. The aqueous layer was extracted with dichloromethane (2×25 mL). The organic layers were pooled, dried over anhydrous sodium sulfate, filtered and concentrated to yield a viscous brown oil. The oil was taken in ethanol (100 mL) and heated to ˜60° C. in a water bath for 1 h. The resulting mixture was diluted with MTBE (added with magnetic stirring in 25 mL portions, total 125 mL). The resulting suspension was stirred at 0° C. (ice/water bath) for 2 h. The product was collected by filtration through a medium porosity glass frit, washed with a mixture of EtOH/MTBE (1:1.25, 22.5 mL×2) and the filter-cake dried thoroughly under house vacuum to yield the title compound as an off-white solid.

Synthesis routes and methods III

Procedure details

A solution of N-(3-fluoro-4-piperazin-1-yl-phenyl)-2-pyridin-3-yl-benzamide (0.16 g, 0.4 mmol) and methanesulfonic acid diethylcarbamoyl-phenyl-methyl ester (0.06 g, 0.2 mmol) in DMF (1 mL) was heated at 50° C. After five hours, the reaction mixture was quenched with H2O (5 mL) and extracted with EtOAc (4×10 mL). The organic extracts were combined, dried (Na2SO4), and the solvent was evaporated under reduced pressure. Chromatography of the residue (SiO2: NH3 (MeOH):CH2Cl2) yielded the title compound.